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CAS No.: 40617-58-1

Cat. No.: B7771161

Get Quote

Executive Summary
3-Heptanol (CAS 589-82-2), also known as ethyl butyl carbinol, is a secondary aliphatic

alcohol characterized by a chiral center at the C-3 position.[1][2] While frequently encountered

as a racemic mixture in industrial applications—ranging from solvent systems to fragrance

formulations—its enantiopure forms, (R)-3-heptanol and (S)-3-heptanol, are critical synthons

in the development of chiral pharmaceuticals and bioactive pheromones.

This guide provides a rigorous analysis of the physicochemical properties of 3-heptanol,
delineates the stereochemical architecture, and establishes a self-validating protocol for the

enzymatic kinetic resolution of its isomers.

Section 1: Thermodynamic & Physical Constants
The following data represents the baseline physicochemical profile for racemic 3-heptanol.
Researchers must note that while boiling point and density remain constant across
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enantiomers in an achiral environment, properties such as optical rotation and biological

interaction differ significantly.

Property Value Unit Condition

Molecular Formula C₇H₁₆O - -

Molecular Weight 116.20 g/mol -

Boiling Point 156.0 - 157.0 °C 760 mmHg

Boiling Point

(Reduced)
66.0 °C 20 mmHg

Melting Point -70.0 °C -

Density 0.821 g/mL 20°C

Refractive Index (

)
1.421 - 20°C

Flash Point 54 (130) °C (°F) Closed Cup

Water Solubility ~4.0 g/L
25°C (Sparingly

Soluble)

LogP (Octanol/Water) 2.29 - Experimental

Vapor Pressure ~0.74 mmHg 25°C

Section 2: Stereochemical Architecture
3-Heptanol possesses a single stereogenic center at Carbon-3, bonded to a hydrogen atom, a

hydroxyl group, an ethyl group, and an n-butyl group.

Isomer Classification
(R)-(-)-3-Heptanol: The hydroxyl group is oriented such that the priority sequence (OH >

Butyl > Ethyl > H) follows a clockwise path, but the lowest priority group is often in a position

requiring inversion for standard nomenclature, or specific rotation is negative (depending on

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7771161/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-chiral-resolution-of-3-heptanol-isomers
https://www.benchchem.com/product/b7771161/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-chiral-resolution-of-3-heptanol-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent/temp). Note: For secondary alcohols, the relationship between configuration (R/S)

and optical rotation (+/-) is not always intuitive and must be determined experimentally.

(S)-(+)-3-Heptanol: The enantiomer of the (R)-form.

Critical Insight: Secondary alcohols with similar alkyl chains (ethyl vs. butyl) often exhibit low

specific rotation values (

), making polarimetry a less robust method for determining enantiomeric excess (ee) compared
to Chiral GC.

Racemic 3-Heptanol
(CAS 589-82-2)

(R)-3-Heptanol
Target for Bioactivity

 Chiral Resolution

(S)-3-Heptanol
Target for Pheromones

 Chiral Resolution

Click to download full resolution via product page

Figure 1: Stereochemical divergence of 3-Heptanol isomers.

Section 3: Analytical Characterization
To validate the purity of isolated isomers, reliance on boiling point is insufficient. The following

analytical methods are required.

Chiral Gas Chromatography (GC)
This is the gold standard for determining enantiomeric excess (ee%).

Column:

-Cyclodextrin derivative (e.g., Chirasil-Dex CB, Cyclosil-B).

Mechanism: The cyclodextrin cavity forms inclusion complexes with the isomers. The

differential stability of these complexes causes the enantiomers to elute at different retention

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7771161/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-chiral-resolution-of-3-heptanol-isomers
https://www.benchchem.com/product/b7771161/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-chiral-resolution-of-3-heptanol-isomers
https://www.benchchem.com/product/b7771161/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-chiral-resolution-of-3-heptanol-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


times.

Typical Conditions:

Carrier Gas: Helium (1.0 mL/min).

Oven Program: 40°C (hold 2 min)

5°C/min

180°C.

Detector: FID (250°C).

Polarimetry
While less sensitive, specific rotation provides a quick check of bulk optical purity.

Standard:

(c=1, Ethanol or Hexane).

Observation: Pure enantiomers typically show rotations in the range of

to

. Precise values should be calibrated against a certified standard due to solvent effects.

Section 4: Experimental Protocol – Enzymatic
Kinetic Resolution
Objective: Isolate high-purity (R)-3-heptyl acetate and (S)-3-heptanol from a racemic mixture

using Candida antarctica Lipase B (CALB).

Principle: Lipases typically follow the Kazlauskas Rule for secondary alcohols, favoring the

acylation of the (R)-enantiomer (where the large group is in the large binding pocket).

Reagents
Racemic 3-Heptanol (10 mmol).
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Vinyl Acetate (Acyl donor, 30 mmol, 3 eq).

Immobilized Lipase B from Candida antarctica (e.g., Novozym 435, 20 mg/mmol).

Solvent: n-Hexane (Dry).

Workflow
Setup: In a round-bottom flask, dissolve racemic 3-heptanol in n-hexane.

Initiation: Add Vinyl Acetate and the immobilized lipase.

Incubation: Stir at 30°C - 40°C. Monitor reaction progress via GC (achiral column to check

conversion, chiral column to check ee).

Termination: Stop the reaction at ~50% conversion (theoretical maximum yield for

resolution). Filter off the enzyme.

Separation:

The mixture now contains (R)-3-Heptyl Acetate and (S)-3-Heptanol.

Separate via Flash Column Chromatography (Silica Gel; Hexane/Ethyl Acetate gradient).

The ester (less polar) elutes first; the alcohol (more polar) elutes second.

Hydrolysis (Optional): The (R)-acetate can be hydrolyzed (NaOH/MeOH) to yield (R)-3-
heptanol.

Racemic 3-Heptanol
+ Vinyl Acetate

Selective Acylation
(Kinetic Resolution)

 Mix

CALB Lipase
(Catalyst)

 Catalyzes
Mixture:

(R)-Acetate + (S)-Alcohol
 50% Conv.

Chromatography

(R)-3-Heptyl Acetate Elutes 1st

(S)-3-Heptanol

 Elutes 2nd
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Figure 2: Enzymatic Kinetic Resolution workflow for 3-Heptanol.
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Section 5: Biological & Safety Profile
Odor: Powerful, herbaceous, slightly bitter.

Toxicity:

LD50 (Oral, Rat): ~3.25 g/kg.

LD50 (Dermal, Rabbit): > 5 g/kg.

GHS Classification: Flammable Liquid (Category 3), Acute Toxicity (Oral, Category 4), Skin

Irritation.

Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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